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This technical guide provides an in-depth exploration of the spectroscopic properties of

tetraamminecopper(II) sulfate monohydrate, [Cu(NH₃)₄]SO₄·H₂O. This classic coordination

complex, known for its vibrant deep blue-violet color, serves as an excellent model for

understanding ligand field theory and the application of various spectroscopic techniques in the

characterization of metal complexes.[1] This document details the synthesis, electronic and

vibrational spectroscopy, and the underlying molecular structure of this compound.

Molecular Structure and Bonding
The crystal structure of tetraamminecopper(II) sulfate monohydrate reveals a square pyramidal

geometry for the complex cation, which is more accurately formulated as [Cu(NH₃)₄(H₂O)]²⁺.[1]

[2] The four ammonia (NH₃) ligands occupy the equatorial positions, forming a square plane

around the central copper(II) ion.[1] A water molecule occupies the apical position.[1] This

coordination geometry is a consequence of the d⁹ electronic configuration of Cu(II), which

leads to a Jahn-Teller distortion from a perfect octahedral geometry.[3][4]
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Experimental Protocols
Synthesis of Tetraamminecopper(II) Sulfate
Monohydrate
The synthesis of tetraamminecopper(II) sulfate monohydrate is a common undergraduate

laboratory experiment that involves the displacement of water ligands from the pale blue

hexaaquacopper(II) ion by ammonia.[5][6][7]

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Concentrated ammonia solution (NH₃)

Ethanol

Distilled water

Beakers

Stirring rod

Funnel

Filter paper

Ice bath

Procedure:

Dissolve a known mass of copper(II) sulfate pentahydrate in a minimum amount of distilled

water in a beaker with gentle stirring.[5][6]

In a fume hood, slowly add concentrated ammonia solution to the copper(II) sulfate solution

while stirring. A light blue precipitate of copper(II) hydroxide will initially form.[5]
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Continue adding excess ammonia solution until the precipitate dissolves, and a deep blue-

violet solution of the tetraamminecopper(II) complex is formed.[5]

To precipitate the complex, add ethanol to the solution with stirring.[5][6][8] The

tetraamminecopper(II) sulfate is less soluble in the ethanol-water mixture.

Cool the mixture in an ice bath to maximize crystal formation.[5][6]

Collect the deep blue crystals by vacuum filtration.[5][6]

Wash the crystals with a small amount of cold ethanol to remove any soluble impurities.[6]

Dry the crystals on the filter paper or in a desiccator.
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Figure 1: Experimental workflow for the synthesis and spectroscopic analysis of
tetraamminecopper(II) sulfate monohydrate.

Spectroscopic Characterization
UV-Visible Spectroscopy
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The deep blue-violet color of the tetraamminecopper(II) complex is due to the absorption of

light in the visible region, which corresponds to the promotion of an electron from a lower

energy d-orbital to a higher energy d-orbital (a d-d transition).[1] For the [Cu(NH₃)₄(H₂O)]²⁺ ion,

the absorption maximum (λ_max) is typically observed in the range of 600-650 nm.[7]

The d-orbitals of the Cu(II) ion are split into different energy levels by the electrostatic field of

the ligands. In a simplified square planar geometry (approximating the four equatorial ammonia

ligands), the d-orbitals split as shown in Figure 2. The observed electronic transition is primarily

attributed to the excitation of an electron from the filled d_z², d_xy, or d_xz/d_yz orbitals to the

half-filled d_x²-y² orbital.

Energy

d(xz), d(yz) d(x²-y²)d(xy)d(z²)

ΔE = hν

Click to download full resolution via product page

Figure 2: Simplified d-orbital energy level diagram for a square planar Cu(II) complex, showing
a possible electronic transition.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the vibrational modes of the ligands and the

counter-ion in the complex. The key vibrational modes for tetraamminecopper(II) sulfate

monohydrate are associated with the ammonia ligands and the sulfate anion.
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Vibrational Mode Wavenumber (cm⁻¹) Reference

N-H Stretching 3100-3400 [1]

N-H Stretching (specific) 3144 [1][9]

Sulfone Group (S=O) related ~1313 [9]

Cu-N Stretching ~422 [10]

The N-H stretching vibrations of the coordinated ammonia molecules are observed in the high-

frequency region.[1] The position of the Cu-N stretching vibration provides direct evidence for

the coordination of the ammonia ligands to the copper ion.

Raman Spectroscopy
Raman spectroscopy provides complementary information to IR spectroscopy, particularly for

symmetric vibrations. For tetraamminecopper(II) sulfate monohydrate, Raman spectroscopy

can be used to identify the vibrational modes of both the complex cation and the sulfate anion.

Vibrational Mode Wavenumber (cm⁻¹) Reference

Totally Symmetric Cu-N

Stretch (A₁g)
~420 [1]

B₁g Cu-N Stretch ~375 [1]

The totally symmetric Cu-N stretching mode is a characteristic feature in the Raman spectrum

of the [Cu(NH₃)₄]²⁺ cation.[1]

Conclusion
The spectroscopic analysis of tetraamminecopper(II) sulfate monohydrate provides a

comprehensive understanding of its electronic structure and molecular vibrations. UV-Visible

spectroscopy reveals the d-d electronic transitions responsible for its characteristic color, which

can be explained by ligand field theory and the Jahn-Teller effect. Infrared and Raman

spectroscopies confirm the coordination of the ammonia ligands to the copper(II) center and

provide information about the vibrational modes of the complex ion and the sulfate counter-ion.
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These techniques, coupled with a well-established synthesis protocol, make this compound an

ideal subject for both educational and research purposes in the field of coordination chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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